Cas no 906673-33-4 (1,2-Benzenedicarbonitrile, 4-((1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-((1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy)-
• CAS No: 906673-33-4
• MF: C₁₅H₉BN₂O₃
• MW: 276.05456328392
• CID: 2852426
• PubChem ID: 24806574
• Update Time: 2024-10-26

1,2-Benzenedicarbonitrile, 4-((1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy)- Chemical and Physical Properties

Names and Identifiers

• AN 2898
• 4-((1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)phthalonitrile
• AN2898
• 6O60L94RMB
• 1,2-Benzenedicarbonitrile, 4-((1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy)-
• 4-[(1-Hydroxy-1,3-Dihydro-2,1-Benzoxaborol-5-Yl)oxy]benzene-1,2-Dicarbonitrile
• 3o0j
• TQP1630
• BDBM50532266
• SB16961
• P12422
• A916526
• Q27265219
• 4-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]benzene-1,2-dicarbonitrile
• 3OJ
• 4-[(1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy]-1,2-benzenedicarbonitrile (ACI)
• DB-099596
• SCHEMBL597111
• DTXCID90160723
• CHEMBL4467344
• DTXSID70238232
• UNII-6O60L94RMB
• AN-2898
• 906673-33-4

• MDL： MFCD18633196
• Inchi： 1S/C15H9BN2O3/c17-7-10-1-2-13(5-11(10)8-18)21-14-3-4-15-12(6-14)9-20-16(15)19/h1-6,19H,9H2
• InChI Key： UBMGTTRDNUKZMT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C1)OC1C=CC(C#N)=C(C#N)C=1)O

Computed Properties

• Exact Mass: 276.0706223g/mol
• Monoisotopic Mass: 276.0706223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3

1,2-Benzenedicarbonitrile, 4-((1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy)- Security Information

• Storage Condition：(BD447687)